![molecular formula C17H16ClNO4 B2716950 2-[(4-Chlorophenyl)amino]-2-oxoethyl (3-methoxyphenyl)acetate CAS No. 1004127-04-1](/img/structure/B2716950.png)
2-[(4-Chlorophenyl)amino]-2-oxoethyl (3-methoxyphenyl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-[(4-Chlorophenyl)amino]-2-oxoethyl (3-methoxyphenyl)acetate” is a chemical compound with the molecular formula CHClNO. It has an average mass of 361.823 Da and a monoisotopic mass of 361.119324 Da .
Physical And Chemical Properties Analysis
The compound “this compound” has a density of 1.3±0.1 g/cm³, a boiling point of 613.1±55.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.8 mmHg at 25°C. Its enthalpy of vaporization is 91.0±3.0 kJ/mol and it has a flash point of 324.6±31.5 °C. The compound has an index of refraction of 1.635 and a molar refractivity of 98.9±0.3 cm³ .Scientific Research Applications
Synthesis and Antimicrobial Applications
A study by Sah et al. (2014) involved the synthesis of formazans from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents. This work demonstrates the chemical versatility of compounds related to 2-[(4-Chlorophenyl)amino]-2-oxoethyl (3-methoxyphenyl)acetate and their potential in developing antimicrobial treatments. The antimicrobial activity was evaluated against bacterial and fungal strains, showing moderate activity and highlighting the compound's significance in medical research (Sah, Bidawat, Seth, & Gharu, 2014).
Chemical Reactivity and Biological Evaluation
The chemical reactivity of these compounds has been explored for the synthesis of novel heterocyclic compounds. Farouk, Ibrahim, and El-Gohary (2021) investigated the synthesis and biological evaluation of novel 2-[(1-chloro-3-oxoprop-1-en-1-yl)amino]-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile. Their work highlights the potential of these compounds in constructing nitrogen heterocyclic compounds with potential biological activities. This emphasizes the compounds' role in drug discovery and development (Farouk, Ibrahim, & El-Gohary, 2021).
Material Science and Polymerization Applications
In the context of material science, Guillaneuf et al. (2010) discussed the use of related compounds in nitroxide-mediated photopolymerization, showcasing the applicability of such chemicals in developing new materials and polymers. This study suggests the potential of these compounds in innovative polymer synthesis methods, contributing to advancements in material science and engineering (Guillaneuf et al., 2010).
Properties
IUPAC Name |
[2-(4-chloroanilino)-2-oxoethyl] 2-(3-methoxyphenyl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClNO4/c1-22-15-4-2-3-12(9-15)10-17(21)23-11-16(20)19-14-7-5-13(18)6-8-14/h2-9H,10-11H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAZQOHTTWMPWKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CC(=O)OCC(=O)NC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.